Cas no 74365-74-5 (16,17-dihydroxy-ent-kauran-19-oic acid)

• Product Name: 16,17-dihydroxy-ent-kauran-19-oic acid
• CAS No: 74365-74-5
• MF: C₂₀H₃₂O₄
• MW: 336.465686798096
• CID: 2006654
• PubChem ID: 469209
• Update Time: 2025-09-23

16,17-dihydroxy-ent-kauran-19-oic acid Chemical and Physical Properties

Names and Identifiers

• 16,17-dihydroxy-ent-kauran-19-oic acid
• 16beta,17-Dihydroxy-(-)-kauran-19-oic acid
• 16beta,17-dihydroxy-ent-kauran-19-oic acid
• 16beta,17-dihydroxy-kauran-19-oic acid
• dimethyl-16alpha-(-)-kauran-19-dioate
• ent-16,17-dihydroxykauran-19-oic acid
• ent-16alpha,17-Dihydroxy-19-kauranoic acid
• ent-16α,17-Dihydroxy-19-kauranoicacid
• (-)-16alpha,17-Dihydroxy-ent-kauran-19-oic acid
• 16alpha,17-Dihydroxy-ent-kauran-19-oic acid
• LMPR0104130006
• (1S,4S,5R,9S,10R,13R,14S)-14-hydroxy-14-(hydroxymethyl)-5,9-dimethyltetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
• 74365-74-5
• CHEBI:65778
• Q27134265
• CHEMBL482613
• 16.beta.,17-Dihydroxy-ent-kauran-19-oic acid
• 16B,17-Dihydroxykaruran-18-oic acid
• 16beta,17-dihydroxy-ent-kaurane-19-oic acid
• ent-16
• (5beta,8alpha,9beta,10alpha)-16,17-dihydroxykauran-18-oic acid
• A,17-Dihydroxy-19-kauranoicacid
• hydroxy-(hydroxymethyl)-dimethyl-[?]carboxylic acid

• Inchi： 1S/C20H32O4/c1-17-7-3-8-18(2,16(22)23)14(17)6-9-19-10-13(4-5-15(17)19)20(24,11-19)12-21/h13-15,21,24H,3-12H2,1-2H3,(H,22,23)/t13-,14+,15+,17-,18-,19+,20-/m1/s1
• InChI Key： MRBLTWPEPGRXQN-WMUQSPHGSA-N
• SMILES： O[C@@]1(CO)C[C@@]23CC[C@@H]4[C@@](C(=O)O)(C)CCC[C@@]4(C)[C@@H]2CC[C@@H]1C3

Computed Properties

• Exact Mass: 336.23005950g/mol
• Monoisotopic Mass: 336.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 297-299 ºC
• Solubility: Very slightly soluble (0.34 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids
• Diterpenoids